1-ethyl-4-(4-fluorobenzyl)piperazine

• IUPAC Name: 1-ethyl-4-[(4-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C13H19FN2/c1-2-15-7-9-16(10-8-15)11-12-3-5-13(14)6-4-12/h3-6H,2,7-11H2,1H3
• InChI Key: GUHAGRQNWSRDAO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol

Description

1-ethyl-4-(4-fluorobenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-(4-fluorobenzyl)piperazine is not fully understood. However, it has been proposed that the compound may act as a partial agonist at the serotonin 5-HT1A receptor and a dopamine D2 receptor antagonist. These actions are believed to contribute to the compound's therapeutic effects.
Biochemical and Physiological Effects:
1-ethyl-4-(4-fluorobenzyl)piperazine has been shown to modulate the activity of various neurotransmitter systems in the brain, including serotonin, dopamine, and noradrenaline. This modulation is believed to underlie the compound's therapeutic effects in animal models. Moreover, this compound has been shown to have minimal toxicity and side effects in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-ethyl-4-(4-fluorobenzyl)piperazine in lab experiments is its high potency and selectivity for specific neurotransmitter systems. This allows researchers to study the effects of this compound on specific brain regions and circuits. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 1-ethyl-4-(4-fluorobenzyl)piperazine. One direction is to further investigate the compound's therapeutic potential in animal models of psychiatric disorders. Another direction is to explore the underlying mechanisms of action of the compound at the molecular and cellular levels. Additionally, future research could focus on developing more efficient synthesis methods for this compound and improving its solubility in water for easier administration in experimental paradigms.
In conclusion, 1-ethyl-4-(4-fluorobenzyl)piperazine is a promising chemical compound that has been extensively used in scientific research due to its potential therapeutic applications. This paper has provided an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound. Further research is needed to fully understand the potential of this compound in the treatment of psychiatric disorders.

Scientific Research Applications

1-ethyl-4-(4-fluorobenzyl)piperazine has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. Moreover, it has been suggested that this compound may have potential in the treatment of other psychiatric disorders such as schizophrenia and bipolar disorder.